(S)-2-((1R,3aS,7aR,E)-4-((E)-2-((S)-5-((tert-butyldimethylsilyl)oxy)-2-methylenecyclohexylidene)ethylidene)-7a-methyloctahydro-1H-inden-1-yl)propan-1-ol

• IUPAC Name: (2S)-2-[(1R,3aS,4E,7aR)-4-[(2E)-2-[(5S)-5-[tert-butyl(dimethyl)silyl]oxy-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]propan-1-ol
• InChI: InChI=1S/C28H48O2Si/c1-20-11-14-24(30-31(7,8)27(3,4)5)18-23(20)13-12-22-10-9-17-28(6)25(21(2)19-29)15-16-26(22)28/h12-13,21,24-26,29H,1,9-11,14-19H2,2-8H3/b22-12+,23-13+/t21-,24+,25-,26+,28-/m1/s1
• InChI Key: NIRJEDPAKOGUNG-JMMKEDKOSA-N
• Canonical SMILES: CC(CO)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)O[Si](C)(C)C(C)(C)C)C
• Isomeric SMILES: C[C@H](CO)[C@H]1CC[C@@H]\2[C@@]1(CCC/C2=C\C=C\3/C[C@H](CCC3=C)O[Si](C)(C)C(C)(C)C)C
• Molecular Formula: C28H48O2Si
• Molecular Weight: 444.8 g/mol

Description

The compound is known as (S)-2-((1R,3aS,7aR,E)-4-((E)-2-((S)-5-((tert-butyldimethylsilyl)oxy)-2-methylenecyclohexylidene)ethylidene)-7a-methyloctahydro-1H-inden-1-yl)propan-1-ol. It has a molecular formula of C28H48O2Si and a molecular weight of 444.77.

Scientific Research Applications

• Ortho Ester Claisen Rearrangements

  Studies on the E and Z isomers of derivatives related to this compound, particularly those with tert-butyldimethylsilyl groups, have been instrumental in understanding stereoselectivity in ortho ester Claisen rearrangements. These rearrangements are significant in the formation of complex molecular structures in organic synthesis (Tadano, Minami, & Ogawa, 1990).

• Antimicrobial Agent Synthesis

  Derivatives of the compound have been utilized in the synthesis and characterization of substituted phenyl azetidines as potential antimicrobial agents. These compounds have shown promise in broadening the scope of antimicrobial treatment options (Doraswamy & Ramana, 2013).

• Metal/Ammonia Reduction

  Research on the metal/ammonia reduction of ethers, including those with tert-butyldimethylsilyl groups, has revealed insights into hydrogenolysis and bond migration processes. This knowledge is valuable in the development of synthetic methodologies for complex organic molecules (Doolittle, Patrick, & Heath, 1993).

• Photoinduced Oxidative Annulation

  The compound's derivatives have been used in photoinduced oxidative annulation processes. These studies are crucial for developing new synthetic pathways that are efficient, environmentally friendly, and applicable in various organic compounds (Jin Zhang et al., 2017).

• Polymer Synthesis

  In the field of polymer science, the tert-butyldimethylsilyl group, related to the compound , plays a critical role in synthesizing water-soluble polymethacrylates through living anionic polymerization. This research contributes significantly to the development of novel polymers with specific properties (Ishizone, Han, Okuyama, & Nakahama, 2003).